Cas no 2137697-05-1 (1-(2-fluoroethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine)

1-(2-Fluoroethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine is a fluorinated heterocyclic compound featuring a triazole core substituted with a 2-fluoroethyl group and a 1-methyl-1H-pyrazol-5-yl moiety. This structure imparts unique physicochemical properties, including enhanced metabolic stability and potential bioactivity, making it a valuable intermediate in medicinal chemistry and drug discovery. The presence of the fluorine atom may improve lipophilicity and membrane permeability, while the triazole and pyrazole rings offer versatile sites for further functionalization. Its well-defined molecular architecture makes it suitable for applications in targeted synthesis, particularly in the development of kinase inhibitors or other biologically active small molecules. The compound is typically handled under standard laboratory conditions, requiring appropriate safety precautions.
1-(2-fluoroethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine structure
2137697-05-1 structure
Product Name:1-(2-fluoroethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine
CAS No:2137697-05-1
MF:C8H11FN6
MW:210.211543321609
CID:6276140
PubChem ID:165740973
Update Time:2025-10-28

1-(2-fluoroethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-fluoroethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine
    • EN300-1128700
    • 2137697-05-1
    • Inchi: 1S/C8H11FN6/c1-14-6(2-4-11-14)7-8(10)12-13-15(7)5-3-9/h2,4H,3,5,10H2,1H3
    • InChI Key: SEDMJYHRMSCDPC-UHFFFAOYSA-N
    • SMILES: FCCN1C(=C(N)N=N1)C1=CC=NN1C

Computed Properties

  • Exact Mass: 210.10292254g/mol
  • Monoisotopic Mass: 210.10292254g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 74.6Ų

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Additional information on 1-(2-fluoroethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine

Comprehensive Overview of 1-(2-fluoroethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine (CAS No. 2137697-05-1)

The compound 1-(2-fluoroethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine, with the CAS number 2137697-05-1, is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its distinctive combination of a fluoroethyl group, a methylpyrazole moiety, and a triazolamine backbone makes it a promising candidate for various pharmaceutical applications. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to other bioactive compounds in these categories.

In recent years, the demand for novel heterocyclic compounds like 1-(2-fluoroethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine has surged, driven by the need for more effective and targeted therapeutics. The compound's fluorinated component is especially noteworthy, as fluorine incorporation often enhances metabolic stability and bioavailability—a hot topic in modern drug design. This aligns with current trends in precision medicine, where researchers seek compounds with optimized pharmacokinetic profiles.

The synthesis of CAS 2137697-05-1 typically involves multi-step organic reactions, including click chemistry for triazole formation, a technique widely discussed in drug discovery forums. Its pyrazole-triazole hybrid structure also resonates with the growing interest in fused heterocycles, a class of compounds frequently explored for their diverse biological activities. Analytical characterization of this compound often employs NMR spectroscopy and mass spectrometry, techniques commonly searched by chemistry professionals.

From a commercial perspective, 1-(2-fluoroethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine is primarily of interest to pharmaceutical R&D teams and academic researchers investigating structure-activity relationships. Its CAS registry number 2137697-05-1 serves as a crucial identifier in chemical databases and patent literature. The compound's potential applications in neurological disorders and inflammatory conditions are particularly relevant, given the increasing global prevalence of these health challenges.

Quality control of 2137697-05-1 requires stringent protocols, with HPLC purity analysis being a common industry standard. The compound's stability under various storage conditions is another frequent topic in chemical research communities, as proper handling ensures reproducible experimental results. While not classified as hazardous, appropriate laboratory safety measures should always be observed when working with this or any synthetic compound.

The intellectual property landscape surrounding 1-(2-fluoroethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine is evolving, with several patent applications referencing similar structures. This reflects the compound's potential value in drug development pipelines. Researchers often search for information about its solubility, crystallinity, and salt formation properties—key factors in formulation development.

In summary, CAS 2137697-05-1 represents an intriguing case study in modern medicinal chemistry. Its structural features address multiple contemporary challenges in small molecule therapeutics, from improved target engagement to enhanced drug-like properties. As the scientific community continues to explore its potential, this compound may well emerge as a valuable tool in the development of next-generation pharmaceutical agents.

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